Cas no 2171757-35-8 (3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid)

• Product Name: 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid
• CAS No: 2171757-35-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6446651
• PubChem ID: 165518430
• Update Time: 2025-06-09

3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid
• 2171757-35-8
• EN300-1298161

• Inchi： 1S/C9H13NO3/c11-6-10-8(9(12)13)5-7-3-1-2-4-7/h1-2,6-8H,3-5H2,(H,10,11)(H,12,13)
• InChI Key： FQNOVQIMFUHTLJ-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC=CC1)NC=O)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid

Comprehensive Overview of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8): Structure, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentenyl and formamido functional groups, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines a five-membered unsaturated ring with a propanoic acid backbone, making it a valuable intermediate in synthetic chemistry.

The growing demand for novel bioactive compounds has propelled research into derivatives of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a precursor for peptide mimetics. Recent studies highlight its relevance in medicinal chemistry, where its structural motifs are explored for anti-inflammatory and neuroprotective properties. These applications align with current trends in personalized medicine and targeted drug delivery systems.

From a synthetic perspective, the compound’s CAS No. 2171757-35-8 is frequently cited in patents and journals focusing on green chemistry methodologies. Its synthesis often involves catalytic asymmetric reactions, a hot topic in sustainable chemistry. Laboratories worldwide are optimizing routes to produce this compound with high enantiomeric purity, addressing the pharmaceutical industry’s need for chiral building blocks.

Beyond pharmaceuticals, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid has garnered attention in material science. Its cycloalkene moiety enables polymerization or cross-linking reactions, making it a candidate for smart materials and biodegradable polymers. This aligns with the global push toward eco-friendly alternatives to conventional plastics, a subject dominating environmental discourse.

Analytical challenges associated with this compound include its stability under varying pH conditions and solubility profiles, which are critical for formulation scientists. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and degradation pathways. Such data are vital for regulatory submissions and quality control in industrial settings.

In the context of AI-driven drug discovery, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid is increasingly featured in cheminformatics databases. Machine learning models trained on its molecular descriptors predict its interactions with biological targets, accelerating hit-to-lead optimization. This intersection of computational chemistry and experimental validation reflects modern research paradigms.

To address common queries from the scientific community: "What are the spectroscopic properties of CAS No. 2171757-35-8?" or "How does its stereochemistry influence bioactivity?"—this article synthesizes peer-reviewed findings. For instance, IR spectra reveal distinct carbonyl stretching frequencies, while X-ray crystallography confirms its crystalline packing behavior.

Future directions for this compound include exploring its structure-activity relationships (SAR) in orphan drug development and cosmeceuticals. With the rise of nutraceutical markets, derivatives of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid may find applications in skin barrier enhancement or oxidative stress mitigation, topics trending in consumer health forums.

In summary, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8) exemplifies the convergence of chemical innovation and multidisciplinary research. Its adaptability across pharmacology, materials engineering, and computational design ensures its continued relevance in solving contemporary scientific challenges.